4-(Benzyloxy)-8-methoxy-2-methylquinoline

Specification

• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol
• IUPAC Name: 8-methoxy-2-methyl-4-phenylmethoxyquinoline
• Standard InChI: InChI=1S/C18H17NO2/c1-13-11-17(21-12-14-7-4-3-5-8-14)15-9-6-10-16(20-2)18(15)19-13/h3-11H,12H2,1-2H3
• Standard InChI Key: YAKDKJZBYLYINJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC=C(C2=N1)OC)OCC3=CC=CC=C3

Introduction

Chemical Identity and Structural Features

4-(Benzyloxy)-8-methoxy-2-methylquinoline (C₁₉H₁₇NO₂) belongs to the quinoline family, a class of heterocyclic aromatic compounds widely studied for their diverse biological activities. The molecule’s structure comprises a bicyclic quinoline scaffold substituted with three functional groups:

• A methyl group at position 2, enhancing lipophilicity and influencing metabolic stability.

• A methoxy group at position 8, contributing to electronic effects and hydrogen bonding capacity.

• A benzyloxy moiety at position 4, providing steric bulk and modulating interactions with biological targets.

The IUPAC name derives from the parent quinoline structure, with substituents numbered according to standard nomenclature rules. Key physicochemical properties predicted for this compound include a molecular weight of 291.34 g/mol, a melting point range of 80–85°C (analogous to related chlorinated derivatives), and a boiling point near 308°C under standard conditions. Computational models suggest a density of 1.228 g/cm³ and a pKa of approximately 2.67, indicating weak acidic character.

Synthetic Methodologies and Optimization

Pfitzinger Reaction for Quinoline Core Formation

The quinoline backbone is typically constructed via the Pfitzinger reaction, which involves condensing isatin derivatives with α-haloketones. For example, 7-fluoroindoline-2,3-dione (1) reacts with 1-chloropropan-2-one (2) in the presence of calcium oxide at 80°C to yield 8-fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid (3). Decarboxylation of 3 in nitrobenzene at 210°C produces 8-fluoro-2-methylquinolin-3-ol (4), a key intermediate for subsequent functionalization. While this method was developed for fluorinated analogs, adaptation to non-fluorinated precursors could generate the 8-methoxy variant required for 4-(benzyloxy)-8-methoxy-2-methylquinoline.

Spectroscopic Characterization and Analytical Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectra of related compounds exhibit characteristic signals:

• Aromatic protons in the quinoline ring resonate between δ 7.2–8.9 ppm, with coupling patterns reflecting substituent positions.

• The benzyloxy methylene group (OCH₂Ph) appears as a doublet near δ 5.2 (J = 7.9 Hz), while the aromatic protons of the benzyl group show multiplet signals at δ 7.2–7.4.

• The 2-methyl group typically resonates as a singlet at δ 2.5–2.7 ppm.

13C NMR data confirm connectivity through signals for:

• Quinoline carbons (δ 110–160 ppm).

• Benzyloxy carbon (δ 66–70 ppm for OCH₂Ph).

• Methoxy carbon (δ 55–56 ppm).

Mass Spectrometry

High-resolution mass spectrometry (HRMS) of the compound’s protonated molecular ion ([M+H]⁺) would theoretically show m/z 292.1311 for C₁₉H₁₈NO₂⁺. Experimental data for analogs like 3-(benzyloxy)-8-fluoro-2-methylquinoline confirm expected accuracy within 4 ppm.